Cas no 2007920-62-7 (tert-butyl N-(3-bromopyrazolo[1,5-a]pyrimidin-6-yl)carbamate)

• Product Name: tert-butyl N-(3-bromopyrazolo[1,5-a]pyrimidin-6-yl)carbamate
• CAS No: 2007920-62-7
• MF: C₁₁H₁₃BrN₄O₂
• MW: 313.1505
• CID: 5087032
• PubChem ID: 126455206
• Update Time: 2026-03-02

tert-butyl N-(3-bromopyrazolo[1,5-a]pyrimidin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromopyrazolo[1,5-a]pyrimidin-6-ylcarbamate
• tert-Butyl (3-bromopyrazolo[1,5-a]pyrimidin-6-yl)carbamate
• AMY26696
• K10104
• K10296
• t-Butyl 3-bromopyrazolo[1,5-a]pyrimidin-6-ylcarbamate
• tert-butyl N-(3-bromopyrazolo[1,5-a]pyrimidin-6-yl)carbamate
• MFCD30471557
• 2007920-62-7
• CS-0372351
• tert-Butyl(3-bromopyrazolo[1,5-a]pyrimidin-6-yl)carbamate
• AKOS030629602
• DTXSID801133307
• AS-49687
• tert-butyl N-{3-bromopyrazolo[1,5-a]pyrimidin-6-yl}carbamate
• Carbamic acid, N-(3-bromopyrazolo[1,5-a]pyrimidin-6-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H13BrN4O2/c1-11(2,3)18-10(17)15-7-4-13-9-8(12)5-14-16(9)6-7/h4-6H,1-3H3,(H,15,17)
• InChI Key： JZAMWIGTKKDBCE-UHFFFAOYSA-N
• SMILES： BrC1C([H])=NN2C=1N=C([H])C(=C2[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 312.02219g/mol
• Monoisotopic Mass: 312.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5